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Abstract

Guazatine is a broad-spectrum, non-systemic contact fungicide and bird repellent. It is not a
single compound but a complex mixture of guanidinated polyamines. This technical guide
provides a comprehensive overview of the chemical properties of Guazatine and its primary
components, a detailed examination of its synthesis, and an exploration of its mechanism of
action. The information is presented to support research, development, and application of this
important agrochemical.

Chemical Properties of Guazatine

Guazatine is commercially produced through the amidination of technical
iminodi(octamethylene)diamine, resulting in a complex mixture of guanidated polyamines with
fungicidal properties.[1] The main components are derivatives of di-, tri-, and tetra-amines, with
the most abundant being the fully guanidated triamine (GGG) and the fully guanidated diamine
(GG).[2] The International Union of Pure and Applied Chemistry (IUPAC) name for the principal
component, iminoctadine, is 1,1'-(iminodi(octane-8,1-diyl))diguanidine. The technical mixture is
often formulated as acetate salts to enhance stability and facilitate application.[1]

Table 1: Physicochemical Properties of Guazatine (Iminoctadine - Principal Component)
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Property Value Source
2-[8-[8-

IUPAC Name (diaminomethylideneamino)oct  PubChem
ylamino]octyl]guanidine
13516-27-3 (Iminoctadine);
108173-90-6 (Guazatine

CAS Number PubChem, FAO

mixture); 115044-19-4

(Guazatine acetates)

Molecular Formula C18H41N7 PubChem

Molecular Weight 355.57 g/mol MedKoo Biosciences
Appearance Solid powder MedKoo Biosciences
Boiling Point 558.38 °C (estimated) The Good Scents Company
Flash Point 291.50 °C (estimated) The Good Scents Company

>600 g/L at ~20°C (for the

Water Solubility ) EURL-SRM
acetate salt mixture)
Methanol: 510 g/L; Ethyl

Solubility in Organic Solvents acetate: <100 mg/L; n-hexane: = EURL-SRM
<100 mg/L
pKal = 12.8; pKa2 = 12.3;

pKa (calculated) EURL-SRM

pKa3 = 11.8 (strongly basic)

Synthesis of Guazatine

The industrial synthesis of Guazatine involves the guanidination of a mixture of polyamines,

primarily iminodi(octamethylene)diamine. This process yields a heterogeneous mixture of

oligomers containing guanylated primary and secondary amino groups linked by octamethylene

bridges.[1]

Starting Materials
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» Iminodi(octamethylene)diamine (Technical Grade): This is the primary precursor, which itself

may be a mixture of polyamines.

o Guanidinating Agent: A source of the guanidino group, such as a guanidine salt (e.g.,
guanidine hydrochloride) or cyanamide.

General Synthesis Pathway

The synthesis can be conceptually understood as a two-step process, starting from the
synthesis of the diamine precursor followed by the guanidination reaction.

Step 2: Guanidination

Guazatine Mixture

Step 1: Synthesis of Polyamines

Guanidinating Agent
(e.g., Guanidine HCI)

Iminodi(octamethylene)diamine
(Technical Mixture)

Reaction with Urea Hofmann Rearrangement
Sebacic Acid Decanediamide 1,8-Diaminooctane & other polyamines

Click to download full resolution via product page

Caption: General synthesis pathway of Guazatine.

Experimental Protocol: Guanidination of Polyamines
(lllustrative)
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While the precise industrial protocol is proprietary, a general laboratory-scale synthesis can be
described as follows. This protocol is illustrative and adapted from general guanidination
procedures.

Materials:

» Technical iminodi(octamethylene)diamine
¢ Guanidine hydrochloride

o Asuitable base (e.g., sodium ethoxide)

e Anhydrous ethanol

e Hydrochloric acid

e Sodium hydroxide

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve the technical iminodi(octamethylene)diamine in anhydrous ethanol.

o Addition of Reagents: Add a stoichiometric excess of guanidine hydrochloride to the solution.
Slowly add a solution of sodium ethoxide in ethanol to the reaction mixture.

o Reaction: Heat the mixture to reflux and maintain for several hours. The reaction progress
can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and filter to
remove the precipitated sodium chloride.

 Purification: The filtrate, containing the Guazatine mixture, can be purified by cation
exchange chromatography. The column is eluted with a gradient of aqueous acid (e.g., acetic
acid or hydrochloric acid) to separate the different guanidinated polyamines.

« |solation: The fractions containing the desired components are collected, and the solvent is
removed under reduced pressure. The resulting product is a mixture of the acetate or
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hydrochloride salts of the various Guazatine components.

Mechanism of Action

Guazatine's primary mode of action as a fungicide is the disruption of the fungal cell
membrane's structure and function. This is achieved through the inhibition of lipid biosynthesis,
specifically targeting the ergosterol biosynthesis pathway.[3] Ergosterol is a vital component of
fungal cell membranes, analogous to cholesterol in mammalian cells, and is crucial for
maintaining membrane fluidity, integrity, and the function of membrane-bound enzymes.

The inhibition of ergosterol biosynthesis leads to a depletion of this essential sterol and an
accumulation of toxic sterol intermediates within the fungal cell. This disruption of the cell
membrane results in increased permeability, leakage of cellular contents, and ultimately, cell
death.

-

Acetyl-CoA > HMG-CoA >| Mevalonate >| Squalene >| Lanosterol

Fungal Cell
Membrane Integrity

Click to download full resolution via product page
Caption: Inhibition of the ergosterol biosynthesis pathway by Guazatine.

Experimental Methodologies
Analysis and Purification of Guazatine Components

The complex nature of the Guazatine mixture necessitates advanced analytical techniques for
component separation and identification.

Method: High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

e Column: A C18 reversed-phase column is typically used.
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» Mobile Phase: A gradient elution with a mixture of an aqueous solution containing a small
amount of acid (e.g., 0.1% formic acid) and an organic solvent (e.g., acetonitrile) is
employed.

o Detection: Electrospray ionization (ESI) in positive ion mode is used for mass spectrometric
detection.

 Purification: For preparative scale, the eluent corresponding to the peaks of the individual
components can be collected.

Conclusion

Guazatine is a multifaceted fungicidal agent characterized by its complex composition of
guanidinated polyamines. Its efficacy stems from the disruption of essential lipid biosynthesis
pathways in fungi. This guide provides a foundational understanding of its chemical properties,
synthesis, and mechanism of action, which is crucial for its effective and safe application in
agriculture and for the development of new, more targeted antifungal agents. Further research
into the specific enzymatic targets within the ergosterol pathway could lead to the design of
more potent and selective fungicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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